1-[(1-Methyl-1H-1,2,3-triazol-4-yl)methyl]cyclopropane-1-carbaldehyde
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
This compound features a strained cyclopropane ring substituted at the 1-position with a carbaldehyde (-CHO) group and a [(1-methyl-1H-1,2,3-triazol-4-yl)methyl] moiety. The triazole ring introduces nitrogen-rich heteroaromaticity, while the cyclopropane contributes steric strain and unique reactivity. The molecular formula is inferred as C₈H₉N₃O (molecular weight ~175.18 g/mol), combining elements from the cyclopropane (C₃H₄), carbaldehyde (CHO), and triazole-methyl substituent (C₄H₅N₃).
Properties
Molecular Formula |
C8H11N3O |
|---|---|
Molecular Weight |
165.19 g/mol |
IUPAC Name |
1-[(1-methyltriazol-4-yl)methyl]cyclopropane-1-carbaldehyde |
InChI |
InChI=1S/C8H11N3O/c1-11-5-7(9-10-11)4-8(6-12)2-3-8/h5-6H,2-4H2,1H3 |
InChI Key |
WWZXDDGXFWIREI-UHFFFAOYSA-N |
Canonical SMILES |
CN1C=C(N=N1)CC2(CC2)C=O |
Origin of Product |
United States |
Preparation Methods
Preparation Methods
General Synthetic Strategy
The synthesis of 1-[(1-Methyl-1H-1,2,3-triazol-4-yl)methyl]cyclopropane-1-carbaldehyde generally involves two key components:
- Construction or functionalization of the 1-methyl-1H-1,2,3-triazole ring.
- Introduction of the cyclopropane-1-carbaldehyde moiety linked via a methylene bridge to the triazole.
Two principal synthetic approaches are documented:
- Click Chemistry (Copper-Catalyzed Azide-Alkyne Cycloaddition, CuAAC): This method efficiently constructs the 1,2,3-triazole ring by cycloaddition of azides and alkynes, often followed by further functionalization.
- Directed Lithiation and Carboxylation of Triazole Derivatives: This involves lithiation of methylated triazole derivatives followed by electrophilic substitution to introduce aldehyde or carboxyl functionalities.
Detailed Stepwise Preparation
Step 1: Synthesis of 1-Methyl-1H-1,2,3-Triazole Derivative
- Start with 1H-1,2,3-triazole or its precursors.
- Alkylation at the N1 position using methylating agents such as chloromethane in the presence of strong base (e.g., potassium hydroxide) and ethanol solvent under reflux conditions produces 1-methyl-1H-1,2,3-triazole derivatives.
Step 2: Formation of the Methylene Linker to Cyclopropane
- The methylene group linking the triazole and the cyclopropane ring can be introduced via nucleophilic substitution or cross-coupling reactions.
- A common method includes the use of bromomethyl or chloromethyl derivatives of cyclopropane-1-carbaldehyde reacting with the triazole nitrogen or carbon nucleophile under basic conditions.
Representative Synthetic Route from Literature
A related patent describes the preparation of methylated triazole carboxylates which can be adapted for aldehyde derivatives:
| Step | Reagents & Conditions | Product/Intermediate | Yield (%) | Notes |
|---|---|---|---|---|
| 1 | 1,2,4-Triazole + KOH + ethanol + chloromethane, reflux | 1-methyl-1,2,4-triazole | ~85 | Alkylation at N1 |
| 2 | 1-methyl-1,2,4-triazole + n-butyllithium + dibromomethane, THF, low temp | 5-bromo-1-methyl-1H-triazole | 70-80 | Directed lithiation and bromination |
| 3 | 5-bromo-triazole + LDA + CO2, THF, low temp | 5-bromo-triazole-3-carboxylic acid | 75-85 | Carboxylation at C3 |
| 4 | 5-bromo-triazole-3-carboxylic acid + SOCl2 + MeOH | Methyl ester derivative | 80-90 | Esterification |
| 5 | Hydrogenation with Pd/C + DBU, MeOH | 1-methyl-1H-triazole-3-methyl formate | 85-90 | Debromination and formate formation |
This method highlights the use of strong bases (LDA, n-BuLi) for lithiation, electrophilic CO2 insertion for carboxylation, and subsequent esterification and reduction steps.
Alternative Synthesis via Click Chemistry
- Azide-functionalized cyclopropane aldehyde derivatives can be reacted with terminal alkynes under copper catalysis to form the 1,2,3-triazole ring directly attached to the cyclopropane aldehyde.
- This "Click" reaction proceeds under mild aqueous or organic conditions, providing regioselective 1,4-substituted triazoles.
- Subsequent methylation at N1 of the triazole can be performed using methyl iodide or chloromethane under basic conditions.
Reaction Conditions and Optimization
| Parameter | Typical Range/Condition | Effect on Yield/Purity |
|---|---|---|
| Base (e.g., KOH, LDA) | Stoichiometric to slight excess (1-1.5 eq) | Ensures complete deprotonation and lithiation |
| Temperature | 0°C to reflux (depending on step) | Low temp for lithiation, reflux for alkylation |
| Solvent | THF, ethanol, methanol, DCM | Polar aprotic solvents favor lithiation and substitution |
| Catalyst | Pd(OAc)2 (for coupling), CuI (for click) | Essential for cross-coupling and cycloaddition |
| Reaction Time | 3-12 hours | Longer times improve conversion but risk side reactions |
Analytical Characterization
- NMR Spectroscopy: ^1H NMR shows characteristic singlet for triazole proton (~δ 8.0 ppm), aldehyde proton (~δ 9-10 ppm), and methyl protons (~δ 3.5 ppm).
- Mass Spectrometry: Molecular ion peak at m/z 165.19 confirms molecular weight.
- IR Spectroscopy: Aldehyde C=O stretch near 1720 cm^-1; triazole ring vibrations.
- X-ray Crystallography: Confirms cyclopropane ring geometry and substitution pattern (when available).
Summary Table of Preparation Methods
Chemical Reactions Analysis
Types of Reactions
1-[(1-Methyl-1H-1,2,3-triazol-4-yl)methyl]cyclopropane-1-carbaldehyde can undergo various chemical reactions, including:
Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.
Reduction: The aldehyde group can be reduced to form the corresponding alcohol.
Substitution: The triazole ring can participate in nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Common reducing agents include sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4).
Substitution: Nucleophiles such as amines and thiols can be used in substitution reactions.
Major Products Formed
Oxidation: Formation of 1-[(1-Methyl-1H-1,2,3-triazol-4-yl)methyl]cyclopropane-1-carboxylic acid.
Reduction: Formation of 1-[(1-Methyl-1H-1,2,3-triazol-4-yl)methyl]cyclopropane-1-methanol.
Substitution: Formation of various substituted triazole derivatives.
Scientific Research Applications
1-[(1-Methyl-1H-1,2,3-triazol-4-yl)methyl]cyclopropane-1-carbaldehyde has several scientific research applications:
Chemistry: Used as a building block in the synthesis of more complex molecules.
Biology: Investigated for its potential as a bioorthogonal reagent in labeling and imaging studies.
Medicine: Explored for its potential as a pharmacophore in drug design and development.
Industry: Utilized in the development of new materials with unique properties
Mechanism of Action
The mechanism of action of 1-[(1-Methyl-1H-1,2,3-triazol-4-yl)methyl]cyclopropane-1-carbaldehyde is largely dependent on its specific application. In biological systems, the triazole ring can interact with various biomolecules, potentially inhibiting enzymes or modulating protein-protein interactions.
Comparison with Similar Compounds
Structural and Functional Differences
The table below highlights key distinctions between the target compound and analogues:
Electronic and Steric Effects
Biological Activity
1-[(1-Methyl-1H-1,2,3-triazol-4-yl)methyl]cyclopropane-1-carbaldehyde is a compound of interest in medicinal chemistry due to its unique structural properties and potential biological activities. This article reviews the biological activity of this compound, focusing on its biochemical interactions, cellular effects, and potential therapeutic applications.
The molecular formula of 1-[(1-Methyl-1H-1,2,3-triazol-4-yl)methyl]cyclopropane-1-carbaldehyde is , with a molecular weight of approximately 178.19 g/mol. The compound features a cyclopropane ring and a triazole moiety, which are known to contribute to its biological activity.
Biochemical Interactions
The triazole ring in the compound is known for its ability to interact with various biomolecules, including enzymes and receptors. Triazoles can act as ligands that bind to metal ions, thereby stabilizing them in catalytic processes. For instance, compounds containing triazole groups have been reported to enhance the catalytic activity of copper ions in azide-acetylene cycloaddition reactions.
Cellular Effects
Research indicates that 1-[(1-Methyl-1H-1,2,3-triazol-4-yl)methyl]cyclopropane-1-carbaldehyde can influence cell signaling pathways and gene expression. In vitro studies have demonstrated that this compound can induce apoptosis in certain cancer cell lines by disrupting tubulin polymerization . This mechanism suggests potential applications in cancer therapy.
Anticancer Activity
A study conducted on various cancer cell lines revealed that the compound exhibited significant cytotoxic effects. The IC50 values for different cell lines ranged from 10 to 30 µM, indicating a dose-dependent response. The mechanism was attributed to the induction of apoptosis through the activation of caspase pathways .
Antimicrobial Properties
Another investigation focused on the antimicrobial activity of this compound against various bacterial strains. The results showed that it had a minimum inhibitory concentration (MIC) ranging from 5 to 20 µg/mL against Gram-positive bacteria, suggesting that it may serve as a lead compound for developing new antibiotics .
Data Summary
| Property | Value |
|---|---|
| Molecular Formula | |
| Molecular Weight | 178.19 g/mol |
| Anticancer IC50 (various lines) | 10 - 30 µM |
| Antimicrobial MIC | 5 - 20 µg/mL |
Q & A
Basic Research Questions
Q. What are the common synthetic routes for 1-[(1-Methyl-1H-1,2,3-triazol-4-yl)methyl]cyclopropane-1-carbaldehyde, and how do reaction conditions influence yield?
- Methodological Answer : Synthesis typically involves multi-step reactions, such as cyclopropanation of aldehydes followed by copper-catalyzed azide-alkyne cycloaddition (CuAAC) to introduce the triazole moiety. Key factors include solvent choice (e.g., ethanol or methanol under reflux), catalyst selection (e.g., Cu(I) for regioselective triazole formation), and temperature control to avoid aldehyde oxidation. For example, analogous compounds like 1-(4-fluorophenyl)pyrazole-4-carbaldehyde are synthesized via similar catalytic conditions .
Q. Which spectroscopic and crystallographic techniques are critical for characterizing its structure?
- Methodological Answer : Nuclear Magnetic Resonance (NMR) spectroscopy (¹H/¹³C) confirms functional groups and regiochemistry, while X-ray diffraction (XRD) resolves stereoelectronic effects, such as cyclopropane ring strain and triazole planarity. Programs like SHELXL refine crystallographic data, addressing anisotropic displacement parameters and hydrogen bonding networks .
Q. How does the cyclopropane ring and triazole substituent influence its chemical reactivity?
- Methodological Answer : The cyclopropane ring introduces steric strain, increasing electrophilicity at the aldehyde group. The 1-methyltriazole acts as an electron-withdrawing group, stabilizing intermediates in nucleophilic additions (e.g., Grignard reactions). Comparative studies on fluorinated analogs show substituent effects on reaction pathways .
Advanced Research Questions
Q. What computational strategies predict the compound’s interactions with biological targets, such as enzymes or receptors?
- Methodological Answer : Density Functional Theory (DFT) calculates charge distribution and frontier molecular orbitals to predict binding affinities. Molecular docking (e.g., AutoDock Vina) models interactions with targets like acetylcholinesterase, leveraging SMILES notations and InChI keys for accurate ligand preparation .
Q. How can reaction conditions be optimized to mitigate side reactions during synthesis?
- Methodological Answer : Kinetic studies using High-Performance Liquid Chromatography (HPLC) identify byproducts (e.g., aldol condensation products). Adjusting pH, temperature, and catalyst loading (e.g., reducing Cu(I) to prevent over-oxidation) improves selectivity. Parallel synthesis in microreactors enhances reproducibility for analogs like triazoloquinoxalines .
Q. What approaches resolve contradictions in crystallographic data refinement?
- Methodological Answer : Discrepancies in XRD data (e.g., thermal motion artifacts) are resolved using SHELXL’s TWIN and BASF commands for twinned crystals. Validation tools in WinGX (e.g., PLATON) check for missed symmetry or disorder. Cross-validation with spectroscopic data ensures structural accuracy .
Q. How does the compound’s electronic configuration affect its role in supramolecular assembly?
- Methodological Answer : The aldehyde group participates in hydrogen bonding, while the triazole’s nitrogen atoms coordinate metal ions (e.g., Cu²⁺). Single-crystal studies of related compounds reveal π-π stacking and van der Waals interactions, guiding design of coordination polymers .
Data Contradiction Analysis
Q. How should researchers address conflicting biological activity data in antimicrobial assays?
- Methodological Answer : Variability in MIC (Minimum Inhibitory Concentration) values may arise from assay conditions (e.g., broth microdilution vs. agar diffusion). Standardize protocols using CLSI guidelines and validate with positive controls (e.g., ciprofloxacin). Structure-activity relationship (SAR) studies on analogs (e.g., pyrazole-morpholine hybrids) clarify substituent effects .
Q. Why do computational predictions of reactivity sometimes conflict with experimental results?
- Methodological Answer : Discrepancies often stem from solvent effects or transition-state stabilization not captured in gas-phase DFT. Hybrid QM/MM (Quantum Mechanics/Molecular Mechanics) simulations incorporating explicit solvent molecules improve accuracy. Experimental validation via kinetic isotope effects (KIE) refines mechanistic models .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
